![molecular formula C17H16N6OS B288933 5-Amino-1-[6-(3,5-dimethylphenoxy)-2-methylsulfanylpyrimidin-4-yl]pyrazole-4-carbonitrile](/img/structure/B288933.png)
5-Amino-1-[6-(3,5-dimethylphenoxy)-2-methylsulfanylpyrimidin-4-yl]pyrazole-4-carbonitrile
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Overview
Description
5-Amino-1-[6-(3,5-dimethylphenoxy)-2-methylsulfanylpyrimidin-4-yl]pyrazole-4-carbonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential use in the development of new drugs. This compound has been found to have a wide range of biochemical and physiological effects, making it a promising candidate for further research.
Mechanism of Action
The exact mechanism of action of 5-Amino-1-[6-(3,5-dimethylphenoxy)-2-methylsulfanylpyrimidin-4-yl]pyrazole-4-carbonitrile is not fully understood. However, it has been found to inhibit the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells and viruses.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the production of pro-inflammatory cytokines, and inhibit the replication of certain viruses.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-Amino-1-[6-(3,5-dimethylphenoxy)-2-methylsulfanylpyrimidin-4-yl]pyrazole-4-carbonitrile in lab experiments is its versatility. It has been found to have a wide range of biochemical and physiological effects, making it useful for studying various diseases and conditions. However, one of the limitations of using this compound is its potential toxicity, which must be carefully monitored in lab experiments.
Future Directions
There are many potential future directions for the study of 5-Amino-1-[6-(3,5-dimethylphenoxy)-2-methylsulfanylpyrimidin-4-yl]pyrazole-4-carbonitrile. Some possible areas of research include:
- Further studies on the mechanism of action of this compound, in order to better understand its potential uses in the development of new drugs.
- Studies on the toxicity and safety of this compound, in order to determine its potential as a therapeutic agent.
- Studies on the pharmacokinetics of this compound, in order to determine the most effective dosing and administration strategies.
- Studies on the potential use of this compound in combination with other drugs or therapies, in order to enhance its therapeutic effects.
Synthesis Methods
The synthesis of 5-Amino-1-[6-(3,5-dimethylphenoxy)-2-methylsulfanylpyrimidin-4-yl]pyrazole-4-carbonitrile involves the reaction of 3,5-dimethylphenol and 2-chloro-6-(methylthio)pyrimidine with potassium carbonate in dimethylformamide. The resulting intermediate is then reacted with 4-cyano-1H-pyrazole in the presence of potassium carbonate to form the final product.
Scientific Research Applications
5-Amino-1-[6-(3,5-dimethylphenoxy)-2-methylsulfanylpyrimidin-4-yl]pyrazole-4-carbonitrile has been extensively studied for its potential use in the development of new drugs. It has been found to have antitumor, anti-inflammatory, and antiviral properties, making it a promising candidate for the treatment of various diseases.
properties
Molecular Formula |
C17H16N6OS |
---|---|
Molecular Weight |
352.4 g/mol |
IUPAC Name |
5-amino-1-[6-(3,5-dimethylphenoxy)-2-methylsulfanylpyrimidin-4-yl]pyrazole-4-carbonitrile |
InChI |
InChI=1S/C17H16N6OS/c1-10-4-11(2)6-13(5-10)24-15-7-14(21-17(22-15)25-3)23-16(19)12(8-18)9-20-23/h4-7,9H,19H2,1-3H3 |
InChI Key |
RJLPGKVYMZGCRA-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC(=C1)OC2=NC(=NC(=C2)N3C(=C(C=N3)C#N)N)SC)C |
Canonical SMILES |
CC1=CC(=CC(=C1)OC2=NC(=NC(=C2)N3C(=C(C=N3)C#N)N)SC)C |
Origin of Product |
United States |
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